![molecular formula C18H17IN2O3S B5107947 propyl 4-({[(2-iodobenzoyl)amino]carbonothioyl}amino)benzoate](/img/structure/B5107947.png)
propyl 4-({[(2-iodobenzoyl)amino]carbonothioyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Propyl 4-({[(2-iodobenzoyl)amino]carbonothioyl}amino)benzoate, also known as PAA, is a chemical compound that has gained significant attention in the field of scientific research. PAA is a thioamide derivative of benzoic acid and has been studied for its potential applications in various fields.
Mechanism of Action
The mechanism of action of propyl 4-({[(2-iodobenzoyl)amino]carbonothioyl}amino)benzoate is not fully understood. However, studies have suggested that it acts by inhibiting the activity of certain enzymes involved in inflammation and cancer development. It has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it inhibits the activity of certain enzymes involved in inflammation and cancer development. It has also been shown to induce apoptosis in cancer cells. In vivo studies have shown that this compound possesses anti-inflammatory and anti-cancer properties. It has been shown to reduce tumor growth in animal models of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of propyl 4-({[(2-iodobenzoyl)amino]carbonothioyl}amino)benzoate is its potential as a drug candidate for the treatment of various types of cancer. It has been shown to possess anti-cancer properties and has the potential to be developed into a new cancer therapy. Another advantage is its potential use as a pesticide. It has been shown to possess insecticidal and fungicidal properties, making it a promising candidate for the development of environmentally friendly pesticides. However, one of the limitations of this compound is its toxicity. It has been shown to be toxic to certain cell types, and its toxicity needs to be carefully evaluated before it can be used in clinical trials.
Future Directions
There are several future directions for the study of propyl 4-({[(2-iodobenzoyl)amino]carbonothioyl}amino)benzoate. One direction is the development of this compound-based drugs for the treatment of various types of cancer. Another direction is the development of this compound-based pesticides for use in agriculture. Further studies are needed to evaluate the safety and efficacy of this compound in these applications. Another direction is the study of this compound as a polymer additive. It has been shown to improve the mechanical properties of polymers, and further studies are needed to evaluate its potential use in various industrial applications.
Synthesis Methods
The synthesis of propyl 4-({[(2-iodobenzoyl)amino]carbonothioyl}amino)benzoate involves the reaction of 2-iodobenzoyl chloride with thiourea in the presence of a base, followed by the reaction of the resulting product with propyl 4-aminobenzoate. The final product is obtained by recrystallization from ethanol. The purity of the product is confirmed through various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.
Scientific Research Applications
Propyl 4-({[(2-iodobenzoyl)amino]carbonothioyl}amino)benzoate has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to possess anti-inflammatory and anti-cancer properties. It has been studied as a potential drug candidate for the treatment of various types of cancer, including breast, lung, and colon cancer. In agriculture, this compound has been studied for its potential use as a pesticide. It has been shown to possess insecticidal and fungicidal properties, making it a promising candidate for the development of environmentally friendly pesticides. In material science, this compound has been studied for its potential use as a polymer additive. It has been shown to improve the mechanical properties of polymers, making them more durable and resistant to wear and tear.
Properties
IUPAC Name |
propyl 4-[(2-iodobenzoyl)carbamothioylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17IN2O3S/c1-2-11-24-17(23)12-7-9-13(10-8-12)20-18(25)21-16(22)14-5-3-4-6-15(14)19/h3-10H,2,11H2,1H3,(H2,20,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMLXQFXPPZYNSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17IN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.